Cas no 1396577-75-5 (5-oxo-N-(pyridin-2-yl)-1,4-thiazepane-3-carboxamide)

• Product Name: 5-oxo-N-(pyridin-2-yl)-1,4-thiazepane-3-carboxamide
• CAS No: 1396577-75-5
• MF: C₁₁H₁₃N₃O₂S
• MW: 251.304820775986
• CID: 5401094
• Update Time: 2025-06-08

5-oxo-N-(pyridin-2-yl)-1,4-thiazepane-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-oxo-N-pyridin-2-yl-1,4-thiazepane-3-carboxamide
• 5-oxo-N-(pyridin-2-yl)-1,4-thiazepane-3-carboxamide

• Inchi： 1S/C11H13N3O2S/c15-10-4-6-17-7-8(13-10)11(16)14-9-3-1-2-5-12-9/h1-3,5,8H,4,6-7H2,(H,13,15)(H,12,14,16)
• InChI Key： ZKJICHQPIZXKRJ-UHFFFAOYSA-N
• SMILES： S1CCC(=O)NC(C(NC2=NC=CC=C2)=O)C1

Additional information on 5-oxo-N-(pyridin-2-yl)-1,4-thiazepane-3-carboxamide

Recent Advances in the Study of 5-oxo-N-(pyridin-2-yl)-1,4-thiazepane-3-carboxamide (CAS: 1396577-75-5)

The compound 5-oxo-N-(pyridin-2-yl)-1,4-thiazepane-3-carboxamide (CAS: 1396577-75-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic molecule, characterized by a thiazepane core and a pyridine moiety, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action.

Recent research has focused on the synthesis and optimization of 5-oxo-N-(pyridin-2-yl)-1,4-thiazepane-3-carboxamide derivatives to enhance their bioactivity and selectivity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications at the thiazepane ring significantly influence the compound's binding affinity to target proteins, particularly those involved in inflammatory pathways. The study employed molecular docking and in vitro assays to validate these interactions, providing a robust foundation for further drug development.

In addition to its anti-inflammatory potential, 5-oxo-N-(pyridin-2-yl)-1,4-thiazepane-3-carboxamide has shown promise as an inhibitor of specific enzymes implicated in cancer progression. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits selective inhibition of histone deacetylases (HDACs), a class of enzymes often dysregulated in various cancers. The researchers utilized X-ray crystallography to elucidate the binding mode of the compound within the HDAC active site, revealing key interactions that could be exploited for the design of more potent analogs.

Pharmacokinetic studies have also been conducted to evaluate the bioavailability and metabolic stability of 5-oxo-N-(pyridin-2-yl)-1,4-thiazepane-3-carboxamide. Results from these studies, published in Drug Metabolism and Disposition (2023), indicate that the compound has favorable absorption and distribution profiles, although further optimization may be required to mitigate rapid hepatic clearance. These findings underscore the compound's potential as a lead candidate for preclinical development.

Despite these advancements, challenges remain in translating the promising in vitro and in silico data into clinical applications. Issues such as off-target effects and formulation stability need to be addressed in future studies. Nevertheless, the growing body of research on 5-oxo-N-(pyridin-2-yl)-1,4-thiazepane-3-carboxamide highlights its versatility and potential as a scaffold for the development of novel therapeutics targeting a range of diseases.

In conclusion, the compound 5-oxo-N-(pyridin-2-yl)-1,4-thiazepane-3-carboxamide (CAS: 1396577-75-5) represents a promising area of research in chemical biology and medicinal chemistry. Continued exploration of its pharmacological properties and optimization of its chemical structure are expected to yield significant breakthroughs in drug discovery and development.